Cas no 114285-09-5 ((+/-)-2-Acetylaminobutanoic Acid)
114285-09-5 structure
Product Name:(+/-)-2-Acetylaminobutanoic Acid
CAS No:114285-09-5
MF:C6H11NO3
MW:145.156441926956
CID:106232
PubChem ID:306107
Update Time:2025-07-11
(+/-)-2-Acetylaminobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Propyl,3-(acetylamino)-3-carboxy- (9CI)
- (+/-)-2-Acetylaminobutanoic Acid
- (±)-2-Acetylaminobutanoic Acid
- 2-ACETYLAMINOBUTANOIC ACID
- 3-(Acetylamino)-3-carboxypropy
- (3-(Acetylamino)-3-carboxypropyl)
- Ac-DL-Abu-OH
- F14579
- AKOS003382267
- N-Acetyl-DL-2-aminobutyric Acid
- A866313
- 2-acetamidobutanoic acid
- 7211-57-6
- J-003075
- starbld0009306
- Butanoic acid, 2-(acetylamino)-
- 7682-14-6
- NSC-203440
- CS-0120033
- N-ACETYL-DL-2-AMINO-N-BUTYRIC ACID
- FT-0691524
- SCHEMBL1704966
- AB01272
- N-Acetyl-DL-2-amino-butyric acid
- 34271-24-4
- EN300-332601
- N-Acetyl-.alpha.-aminobutyric acid
- NSC206247
- 2-(Acetylamino)butanoic acid #
- NSC203440
- Butyric acid, 2-acetamido-
- 2-[(1-Hydroxyethylidene)amino]butanoic acid
- DTXSID00992835
- Butanoic acid, 2-(acetylamino)-, (A+/-)-
- NSC205007
- NSC-206247
- A0853
- FT-0661137
- (-2-Acetylaminobutanoic Acid-d3
- 114285-09-5
- MFCD00020430
- 2-Acetamidobutyric Acid
- acetylaminobutyric acid
- DS-9768
- 2-(Acetylamino)butanoic acid
- NSC-205007
- Butanoic acid,2-(acetylamino)-
- Acetyl-D-2-aminobutyricacid
-
- Inchi: 1S/C6H11NO3/c1-3-5(6(9)10)7-4(2)8/h5H,3H2,1-2H3,(H,7,8)(H,9,10)
- InChI Key: WZVZUKROCHDMDT-UHFFFAOYSA-N
- SMILES: OC(C(CC)NC(C)=O)=O
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 0.37660
(+/-)-2-Acetylaminobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A168195-10g |
(+/-)-2-Acetylaminobutanoic Acid |
114285-09-5 | 10g |
$ 236.00 | 2023-04-19 | ||
| TRC | A168195-100g |
(+/-)-2-Acetylaminobutanoic Acid |
114285-09-5 | 100g |
$ 1860.00 | 2023-04-19 |
(+/-)-2-Acetylaminobutanoic Acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
114285-09-5 ((+/-)-2-Acetylaminobutanoic Acid) Related Products
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- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 2490-97-3(Aceglutamide)
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